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An In-depth Technical Guide to the Physical and Chemical Characteristics of 2-Ethylhexyl

Nitrate

Introduction
2-Ethylhexyl nitrate (2-EHN), with the chemical formula C₈H₁₇NO₃, is a significant industrial

chemical, primarily utilized as a cetane improver in diesel fuels.[1][2][3] For over five decades, it

has been added to diesel and biodiesel to enhance ignition quality, which leads to reduced

engine noise, lower emissions, and improved cold-starting performance.[2][4] This document

provides a comprehensive overview of the physical and chemical properties of 2-ethylhexyl

nitrate, along with experimental protocols for its synthesis and an exploration of its mechanism

of action. This guide is intended for researchers, scientists, and professionals in drug

development and related fields who require detailed technical information on this compound.

Physical and Chemical Properties
2-Ethylhexyl nitrate is a clear, colorless to pale yellow liquid at room temperature, characterized

by a pungent, fruity, ester-like odor.[1][5] It is a combustible liquid but is not classified as

flammable.[6][7]

Physical Properties
The physical characteristics of 2-ethylhexyl nitrate are summarized in the table below.
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Property Value Reference(s)

Molecular Weight 175.23 g/mol [3][5]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Odor Pungent, fruity, ester-like [5][8]

Density 0.963 g/mL at 25 °C [9]

Boiling Point >100 °C (decomposes) [6][5]

85–90°C (at 10 mmHg) [3]

210.9±8.0 °C at 760 mmHg [10]

Melting Point <-45 °C [5]

-76 to -77 °C [11]

Flash Point >65 °C (PMCC) [6]

>70 °C (closed-cup) [5]

76.1 °C (Pensky-Martens

closed cup)
[12]

Auto-ignition Temperature 130 °C (decomposes) [6][5]

Vapor Pressure 0.2 mmHg at 20°C [6]

27 Pa at 20 °C [5][8]

40-53 Pa at 40 °C [5]

Solubility in Water 12.6 mg/L at 20 °C [5][11]

Refractive Index n20/D 1.432 [9]

Kinematic Viscosity 108 cSt at 20ºC [5]

Chemical Properties
The chemical properties and safety-related data for 2-ethylhexyl nitrate are presented below.
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Property Value Reference(s)

Chemical Formula C₈H₁₇NO₃ [3]

CAS Number 27247-96-7 [3]

Linear Formula CH₃(CH₂)₃CH(C₂H₅)CH₂ONO₂ [9]

Stability

Stable under normal

conditions; undergoes

exothermic decomposition

above 100 °C.[6][8]

[6][8]

Heating under confinement

may cause an explosion.[6][10]
[6][10]

Incompatibility

Strong oxidizing agents, strong

acids, strong bases, amines,

and phosphorus.[6][11][13]

[6][11][13]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, and nitrogen oxides

upon combustion.[6][13]

[6][13]

Lower Explosive Limit 0.25% v/v in air [5][11]

Upper Explosive Limit 7% [6]

Log P (Octanol-Water Partition

Coefficient)
3.74 (calculated) [5]

Experimental Protocols
Synthesis of 2-Ethylhexyl Nitrate
A common method for the synthesis of 2-ethylhexyl nitrate involves the nitration of 2-ethylhexyl

alcohol with a mixed acid solution of nitric acid and sulfuric acid.[14]

Materials:

2-Ethylhexyl alcohol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sihaulichemicals.co.in/product-page/2-ethyl-hexyl-nitrate
https://www.sihaulichemicals.co.in/product-page/2-ethyl-hexyl-nitrate
https://www.sigmaaldrich.com/SG/en/product/aldrich/293784
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7479115.aspx
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7479115.aspx
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://www.chemsrc.com/en/cas/27247-96-7_1189939.html
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://www.chemsrc.com/en/cas/27247-96-7_1189939.html
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://www.godeepak.com/wp-content/uploads/2020/09/EHN_SDS_JUNE_2020_REACH.pdf
https://redox.com/wp-content/sds/2373.pdf
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://www.godeepak.com/wp-content/uploads/2020/09/EHN_SDS_JUNE_2020_REACH.pdf
https://redox.com/wp-content/sds/2373.pdf
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://redox.com/wp-content/sds/2373.pdf
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://redox.com/wp-content/sds/2373.pdf
https://parchem.com/chemical-supplier-distributor/2-ethylhexyl-nitrate-023187
https://www.godeepak.com/wp-content/uploads/2020/09/EHN_SDS_JUNE_2020_REACH.pdf
https://www.tri-iso.com/documents/PetroActive_Cetane_Improver_CN5_MSDS.pdf
https://parchem.com/chemical-supplier-distributor/2-ethylhexyl-nitrate-023187
https://www.researchgate.net/publication/272070991_Experimental_Research_of_the_2-Ethylhexyl_Nitrate_with_Micro-Channel_Reaction_Production_Technology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3281456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixed acid (Nitric acid, Sulfuric acid, Water)

Urea

10% aqueous sodium sulfate solution

10% aqueous sodium carbonate solution

Procedure:

A reactor is charged with 13.48 parts of a mixed acid containing 3.33 parts nitric acid, 7.77

parts sulfuric acid, and 2.38 parts water.

The mixed acid is agitated, and its temperature is adjusted to 25 ± 3 °C.

0.40 parts of urea are added to the mixed acid over a period of 30 minutes, allowing the

temperature to rise to 32.5 ± 2.5 °C.

5.85 parts of 2-ethylhexyl alcohol are added to the reactor at a rate of 0.065 parts per minute

while maintaining the temperature at 32.5 ± 2.5 °C.

After the addition of 2-ethylhexyl alcohol is complete, the reaction mixture is held at 32.5 ±

2.5 °C for 1 hour.

Agitation is stopped, and the bottom acid layer is allowed to separate and is then drained.

The remaining organic layer is washed with a 10% aqueous sodium sulfate solution.

A 10% aqueous sodium carbonate solution is slowly added to neutralize any remaining acid.

The product is washed again with a 10% aqueous sodium sulfate solution.

The final 2-ethylhexyl nitrate product is obtained after separating the aqueous layer.

A variation of this process utilizes micro-reactors to achieve continuous synthesis, which can

improve safety and production efficiency.[15][16]
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Synthesis Workflow of 2-Ethylhexyl Nitrate

Nitration Reaction

Purification

Charge Reactor with Mixed Acid
(H₂SO₄, HNO₃, H₂O)

Add Urea

Add 2-Ethylhexyl Alcohol

Hold at 32.5 ± 2.5 °C for 1 hour

Separate and Drain Acid Layer

Wash with 10% Na₂SO₄ Solution

Neutralize with 10% Na₂CO₃ Solution

Wash with 10% Na₂SO₄ Solution

Separate Aqueous Layer

Final Product:
2-Ethylhexyl Nitrate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-ethylhexyl nitrate.
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Mechanism of Action as a Cetane Improver
The primary application of 2-ethylhexyl nitrate is to increase the cetane number of diesel fuel.

[1][17] The cetane number is a measure of the fuel's ignition quality; a higher number indicates

a shorter ignition delay.[17][18]

2-EHN functions by decomposing at a lower temperature than the diesel fuel itself, typically

starting around 130 °C.[11][18] This decomposition is an exothermic process that initiates a

series of chemical reactions, effectively lowering the overall autoignition temperature of the

fuel-air mixture.[18][19] The decomposition of 2-EHN releases free radicals, which accelerate

the oxidation process of the fuel, leading to a more rapid and complete combustion.[19][20]

The initial step in the decomposition is the cleavage of the O-NO₂ bond, which is the weakest

bond in the molecule. This generates an alkoxy radical (C₈H₁₇O•) and nitrogen dioxide (NO₂).

[20] These reactive species then participate in the chain reactions of combustion.
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Mechanism of 2-EHN as a Cetane Improver
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Caption: The thermal decomposition pathway of 2-EHN that initiates and accelerates diesel

combustion.

Toxicology and Safety
2-Ethylhexyl nitrate has low acute oral, dermal, and inhalation toxicity in animal studies.[2][4]

However, it is classified as harmful if swallowed, in contact with skin, or inhaled.[2][21] The

primary health concern associated with exposure is vasodilation, which is the enlargement of

blood vessels, leading to a reduction in blood pressure.[2][4][13] It is not considered to be a

skin or eye irritant, nor a skin sensitizer.[2][22] Current data suggests that 2-EHN is not

expected to have reproductive, developmental, mutagenic, or carcinogenic effects.[2][4]

In terms of environmental impact, 2-EHN is classified as very toxic to aquatic life with long-

lasting effects.[2][4] It is not readily biodegradable but is also not considered to be

bioaccumulative.[2][4]

Conclusion
2-Ethylhexyl nitrate is a well-characterized compound with a long history of use as a cetane

improver in the fuel industry. Its physical and chemical properties are well-documented, and its

synthesis is achievable through standard nitration procedures. The mechanism of action,

involving thermal decomposition to initiate combustion, is a clear example of applied chemistry

in enhancing fuel performance. While it has a generally low toxicity profile in mammals,

appropriate safety precautions should be taken during handling to avoid exposure, and its

environmental impact, particularly on aquatic life, should be considered. This guide provides a

foundational understanding of 2-ethylhexyl nitrate for scientific and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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